Cas no 2138166-22-8 (1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene)

• Product Name: 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene
• CAS No: 2138166-22-8
• MF: C₉H₃F₅
• MW: 206.112139940262
• CID: 6547007
• PubChem ID: 165458343
• Update Time: 2025-06-12

1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-difluoro-2-(trifluoroprop-1-yn-1-yl)benzene
• EN300-743731
• 2138166-22-8
• 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene

• Inchi： 1S/C9H3F5/c10-7-2-1-3-8(11)6(7)4-5-9(12,13)14/h1-3H
• InChI Key： XYMGUZBPEMWWLA-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C#CC(F)(F)F)F

Computed Properties

• Exact Mass: 206.01549091g/mol
• Monoisotopic Mass: 206.01549091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene

Recent Advances in the Application of 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene (CAS: 2138166-22-8) in Chemical Biology and Pharmaceutical Research

The compound 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene (CAS: 2138166-22-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have demonstrated that 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene serves as a versatile building block in organic synthesis, particularly in the construction of fluorinated aromatic compounds. Its trifluoropropynyl group and difluoro substitution pattern make it an attractive candidate for the development of novel bioactive molecules. Researchers have successfully utilized this compound in the synthesis of fluorinated analogs of known drugs, which often exhibit enhanced metabolic stability and improved pharmacokinetic properties.

In the context of medicinal chemistry, 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene has been employed as a key intermediate in the development of potential kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a series of fluorinated pyrimidine derivatives, which showed promising activity against EGFR (epidermal growth factor receptor) mutations associated with non-small cell lung cancer. The incorporation of the trifluoropropynyl moiety was found to significantly enhance the compounds' binding affinity and selectivity.

Furthermore, the compound's unique electronic properties have made it valuable in materials science applications. Recent research has explored its use in the development of fluorinated liquid crystals and organic electronic materials. The strong electron-withdrawing nature of the trifluoropropynyl group, combined with the difluoro substitution, contributes to desirable electronic characteristics that are being investigated for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

From a synthetic chemistry perspective, several novel methodologies have been developed for the functionalization of 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene. A 2024 publication in Organic Letters described a palladium-catalyzed cross-coupling reaction that enables the efficient introduction of various heterocyclic systems at the propynyl position, significantly expanding the structural diversity accessible from this building block. This advancement opens new possibilities for the creation of compound libraries for high-throughput screening in drug discovery programs.

In conclusion, 1,3-Difluoro-2-(trifluoroprop-1-yn-1-yl)benzene (CAS: 2138166-22-8) represents a valuable fluorinated building block with diverse applications in pharmaceutical research and materials science. Its continued investigation promises to yield novel therapeutic agents and functional materials that leverage the unique properties of fluorine-containing compounds. Future research directions may include further exploration of its biological activities, development of more efficient synthetic routes, and investigation of its potential in additional application areas such as agrochemicals and PET imaging agents.